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Compound of Interest

Compound Name: Ac-YEVD-AMC

Cat. No.: B12367793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fluorogenic caspase-1 substrate, Ac-YEVD-
AMC, with other commercially available alternatives. The selection of an appropriate substrate

is critical for the accurate and sensitive detection of caspase-1 activity in research and drug

discovery. This document aims to furnish researchers with the necessary data and protocols to

make an informed decision based on experimental evidence.

Performance Comparison of Caspase-1 Substrates
The efficiency of a caspase-1 substrate is determined by its kinetic parameters, specifically the

Michaelis constant (Km) and the catalytic rate constant (kcat). A lower Km value indicates a

higher affinity of the enzyme for the substrate, while a higher kcat reflects a faster turnover rate.

The overall catalytic efficiency is best represented by the kcat/Km ratio.

While specific kinetic data for Ac-YEVD-AMC is not readily available in direct comparative

studies, extensive research has established the substrate preferences for caspase-1. The

tetrapeptide sequence WEHD is recognized as the most favorable recognition motif for

caspase-1.[1] Studies have demonstrated that substrates containing the WEHD sequence are

superior to those with the YVAD sequence.[1]
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Substrate
Peptide
Sequence

Fluorophore

Reported
Catalytic
Efficiency
(kcat/KM)

Key
Characteristic
s

Ac-WEHD-AMC Trp-Glu-His-Asp AMC

High (~50-fold

higher than Ac-

YVAD-AMC)[1]

Considered the

optimal and most

sensitive

tetrapeptide

substrate for

caspase-1.[1][2]

Ac-YVAD-AMC Tyr-Val-Ala-Asp AMC Moderate

A commonly

used substrate,

but significantly

less efficient than

Ac-WEHD-AMC.

[1][3]

Ac-YEVD-AMC Tyr-Glu-Val-Asp AMC

Data not readily

available for

direct

comparison

Characterized as

a selective

substrate for

caspase-1,

designed to

enhance binding

affinity.[4]

Z-WEHD-

Aminoluciferin
Trp-Glu-His-Asp Aminoluciferin High

Used in

bioluminescent

assays, offering

high sensitivity.

Ac-YVAD-AFC Tyr-Val-Ala-Asp AFC Moderate

Alternative

fluorophore to

AMC.

Note: The catalytic efficiency can be influenced by the specific assay conditions and the source

of the caspase-1 enzyme. The information presented here is based on published research and

should be used as a guide.
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Signaling Pathway and Experimental Workflow
To provide a comprehensive understanding of caspase-1 activity and its measurement, the

following diagrams illustrate the canonical inflammasome activation pathway leading to

caspase-1 activation and a general experimental workflow for comparing caspase-1 substrates.
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Caption: Canonical inflammasome pathway leading to caspase-1 activation.
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Preparation

Assay Execution

Data Analysis

Prepare Reagents:
- Recombinant Caspase-1

- Assay Buffer
- Substrate Stocks (Ac-YEVD-AMC, etc.)

Prepare 96-well Plate:
- Serial dilutions of each substrate

Add Recombinant Caspase-1 to wells

Incubate at 37°C

Measure Fluorescence over time
(Fluorometer, Ex/Em for AMC)

Plot Fluorescence vs. Time

Calculate Initial Velocity (V₀)

Generate Michaelis-Menten Plot
(V₀ vs. [Substrate])

Determine Km and Vmax

Compare kcat/Km for each substrate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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